Cas no 1089289-16-6 (rac-(1R,3R)-2,2-dimethyl-3-(3-methylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(3-methylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1089289-16-6
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 5765400
• PubChem ID: 89944848
• Update Time: 2025-11-01

rac-(1R,3R)-2,2-dimethyl-3-(3-methylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(3-methylphenyl)cyclopropane-1-carboxylic acid
• SCHEMBL15442577
• 1089289-16-6
• EN300-1834839

• Inchi： 1S/C13H16O2/c1-8-5-4-6-9(7-8)10-11(12(14)15)13(10,2)3/h4-7,10-11H,1-3H3,(H,14,15)/t10-,11+/m1/s1
• InChI Key： YPTCUCUDOOLCPT-MNOVXSKESA-N
• SMILES： OC([C@@H]1[C@@H](C2C=CC=C(C)C=2)C1(C)C)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(3-methylphenyl)cyclopropane-1-carboxylic acid

Professional Introduction to rac-(1R,3R)-2,2-dimethyl-3-(3-methylphenyl)cyclopropane-1-carboxylic Acid (CAS No. 1089289-16-6)

Rac-(1R,3R)-2,2-dimethyl-3-(3-methylphenyl)cyclopropane-1-carboxylic acid is a sophisticated organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1089289-16-6, features a cyclopropane ring substituted with various functional groups, making it a promising candidate for further exploration in drug development. The presence of a carboxylic acid moiety and a methylphenyl group at the cyclopropane ring's third position introduces specific stereochemical and electronic properties that are of great interest to researchers.

The structural motif of rac-(1R,3R)-2,2-dimethyl-3-(3-methylphenyl)cyclopropane-1-carboxylic acid is particularly noteworthy due to the rigid three-membered cyclopropane ring, which can influence the compound's biological activity and interactions with biological targets. The cyclopropane ring is known for its unique electronic properties and its ability to induce conformational constraints in molecules attached to it. This rigidity can be exploited to design molecules with enhanced binding affinity and selectivity.

In recent years, there has been a surge in research focused on cyclopropane-containing compounds due to their potential pharmacological properties. The methylphenyl group at the third position of the cyclopropane ring in this compound adds an aromatic component that can interact with various biological receptors. This combination of structural features makes it an attractive scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its stereochemistry. The racemic form (rac) indicates that it contains equal amounts of both enantiomers (1R,3R) and (1S,3S). The stereochemistry of a molecule can significantly influence its biological activity, and thus understanding the relationship between structure and function is crucial. Researchers are increasingly focusing on enantioselective synthesis and isolation techniques to obtain pure enantiomers for more targeted drug development.

The carboxylic acid group at the first position of the cyclopropane ring provides another point of interaction with biological systems. Carboxylic acids are well-known for their ability to form hydrogen bonds, which can enhance binding affinity to proteins and other biomolecules. This feature makes Rac-(1R,3R)-2,2-dimethyl-3-(3-methylphenyl)cyclopropane-1-carboxylic acid a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the potential of cyclopropane-containing compounds in various therapeutic areas. For instance, some research suggests that these compounds may have applications in anti-inflammatory and analgesic therapies. The unique structural features of this compound could make it an effective tool for modulating inflammatory pathways and pain perception. Additionally, the aromatic methylphenyl group may contribute to its interaction with central nervous system receptors, opening up possibilities for applications in neuropharmacology.

The synthesis of such complex molecules often presents significant challenges due to their intricate stereochemistry and functional group compatibility. However, advances in synthetic methodologies have made it increasingly feasible to construct these molecules with high precision. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have enabled researchers to obtain enantiomerically pure forms of these compounds, which are essential for evaluating their pharmacological potential.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(3-methylphenyl)cyclopropane-1-carboxylic acid represents a fascinating example of how structural complexity can lead to novel pharmacological properties. Its unique combination of a rigid cyclopropane ring, aromatic substituents, and functional groups like the carboxylic acid make it a promising scaffold for drug development. As research continues to uncover new applications for cyclopropane-containing compounds, this molecule is likely to play an important role in future therapeutic strategies.